Cas no 1805924-34-8 (6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1805924-34-8
• MF: C₇H₃F₂IN₂O
• MW: 296.012800455093
• CID: 4875298
• Update Time: 2025-05-19

6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C7H3F2IN2O/c8-7(9)5-6(13)4(10)1-3(2-11)12-5/h1,7,13H
• InChI Key： QCTFTMKOYGPRHW-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9

Additional information on 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1805924-34-8)

6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1805924-34-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethyl moiety, and iodine substituent, serves as a versatile intermediate in the synthesis of advanced pharmaceuticals and functional materials. Its CAS number 1805924-34-8 is frequently searched in scientific databases, reflecting its growing importance in R&D.

The compound's structural complexity, particularly the presence of a pyridine ring with multiple functional groups, makes it a valuable building block for drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, topics that align with current trends in pharmaceutical development. The difluoromethyl group is particularly noteworthy, as fluorinated compounds are a hot topic due to their enhanced metabolic stability and bioavailability—a key focus in modern drug design.

In agrochemical applications, 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine is studied for its potential role in developing novel crop protection agents. The iodine atom in its structure offers unique reactivity, enabling the creation of derivatives with tailored biological activities. This aligns with the increasing demand for sustainable and efficient agricultural solutions, a topic frequently searched in scientific and industrial forums.

From a synthetic chemistry perspective, the compound's cyano group and hydroxy group provide multiple sites for further functionalization, making it a popular subject in methodological studies. Recent publications highlight its use in cross-coupling reactions and catalysis, areas that are highly relevant to researchers working on green chemistry and atom-efficient transformations. The compound's CAS 1805924-34-8 is often cited in patents and journals, underscoring its industrial relevance.

Analytical characterization of 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control and structural verification, especially given the compound's use in high-value applications. The precise determination of its physicochemical properties (e.g., solubility, melting point) is another area of interest for formulators and process chemists.

Market trends indicate rising demand for fluorinated and halogenated pyridine derivatives, positioning CAS 1805924-34-8 as a compound of strategic importance. Its applications in electronic materials, such as organic semiconductors, further expand its utility beyond life sciences. This multidisciplinary relevance makes it a frequent subject in innovation-driven discussions, particularly in contexts like intellectual property and technology transfer.

In summary, 6-Cyano-2-(difluoromethyl)-3-hydroxy-4-iodopyridine represents a compelling case study in modern chemical innovation. Its structural features, combined with broad applicability across industries, ensure its continued prominence in both academic and industrial research. As scientific inquiries into heterocyclic chemistry and functional materials evolve, this compound is poised to remain a key player in addressing complex challenges in health, agriculture, and technology.